Cas no 32682-30-7 ([1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine)

• Product Name: [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine
• CAS No: 32682-30-7
• MF: C₁₀H₁₉NO₂
• MW: 185.26
• CID: 5090742
• Update Time: 2025-05-19

[1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine

• Inchi： 1S/C10H19NO2/c1-11-8-9-2-4-10(5-3-9)12-6-7-13-10/h9,11H,2-8H2,1H3
• InChI Key： DMGVAWOVHARSJK-UHFFFAOYSA-N
• SMILES： C1C2(OCCO2)CCC(CNC)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine

Introduction to [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine and Its Applications in Modern Chemical Biology

[1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine is a sophisticated organic compound characterized by its unique spirocyclic structure and amine functional groups. This compound, identified by the CAS number 32682-30-7, has garnered significant attention in the field of chemical biology due to its potential applications in drug development and molecular research. The spirocyclic framework of this molecule contributes to its distinct chemical properties, making it a valuable candidate for various biochemical interactions.

The name [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine encapsulates the complex architecture of the compound, which includes a dioxane ring linked to a decane backbone through a spiro carbon. This structural motif is not only intriguing from a synthetic chemistry perspective but also offers unique opportunities for designing novel bioactive molecules. The presence of multiple reactive sites, such as the amine and methyl groups, allows for diverse functionalization strategies, which are crucial for developing targeted therapeutic agents.

In recent years, there has been a surge in research focused on spirocyclic compounds due to their remarkable stability and ability to mimic natural product scaffolds. These characteristics make them ideal candidates for drug discovery programs aimed at modulating biological pathways. The spirocyclic core of [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine has been explored in several studies for its potential to interact with biological targets, including enzymes and receptors. Such interactions are pivotal in understanding the mechanisms of various diseases and developing effective treatments.

One of the most compelling aspects of this compound is its versatility in chemical modifications. The dioxaspiro structure provides a stable platform for introducing various functional groups without compromising the overall integrity of the molecule. This flexibility is particularly advantageous in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity. Researchers have leveraged these properties to design derivatives with enhanced potency and selectivity, which are essential for therapeutic applications.

The amine moiety in [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine is another critical feature that contributes to its biological relevance. Amines are well-known for their role in many bioactive molecules, serving as key pharmacophores in drugs targeting neurological disorders, inflammatory conditions, and infectious diseases. The incorporation of this group into the spirocyclic framework suggests that this compound could exhibit interesting pharmacological properties. Preliminary studies have hinted at its potential as an intermediate in synthesizing novel amine-based therapeutics.

Advances in computational chemistry have further enhanced the understanding of [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine's behavior. Molecular modeling techniques have been employed to predict how this compound might interact with biological targets at the atomic level. These simulations have provided valuable insights into its binding affinity and specificity, guiding researchers in optimizing its structure for better efficacy. Such computational approaches are becoming increasingly integral in modern drug discovery pipelines.

The synthesis of [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine represents a significant achievement in organic chemistry due to the complexity of its spirocyclic core. The development of efficient synthetic routes has opened up new avenues for exploring related compounds with potential therapeutic benefits. The ability to construct this molecule with high precision underscores the advancements in synthetic methodologies and highlights the growing capability to manipulate complex organic structures.

Future research directions may focus on exploring the pharmacological potential of [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine and its derivatives. Given its unique structural features and reactivity, this compound could serve as a foundation for developing innovative drugs targeting various diseases. Additionally, studying its metabolic pathways and toxicological profile will be crucial for evaluating its suitability as a lead compound in drug development programs.

In conclusion, [1,4-Dioxaspiro[4.5]decan-8-ylmethyl](methyl)amine (CAS no 32682-30-7) is a promising compound with significant implications in chemical biology and drug discovery. Its spirocyclic structure, amine functional group, and overall versatility make it an attractive candidate for further exploration. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in developing next-generation therapeutics.